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Compound of Interest

Compound Name: PluriSin 1

Cat. No.: B1678901

For researchers, scientists, and drug development professionals utilizing PluriSIn 1, a potent
inhibitor of stearoyl-CoA desaturase, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, immediate
safety and logistical information, including a step-by-step disposal plan, to facilitate the safe
handling and disposal of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for PluriSIn 1 is presented below for easy reference.

Property Value
CAS Number 91396-88-2
Molecular Formula C12H11NsO
Purity > 95%

Disposal Protocol

The following protocol outlines the recommended procedure for the proper disposal of PluriSIin
1. This is a general guideline and should be adapted to comply with all applicable local, state,
and federal regulations.

1. Personal Protective Equipment (PPE):
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Wear appropriate PPE, including safety goggles, gloves (nitrile or other chemically resistant
material), and a lab coat.

If there is a risk of generating dust, a NIOSH-approved respirator is recommended.
. Waste Collection:

All solid waste contaminated with PluriSIn 1 (e.g., weighing paper, pipette tips, contaminated
gloves) should be collected in a designated, clearly labeled hazardous waste container.

Unused or expired solid PluriSin 1 should be transferred directly into the hazardous waste
container. Avoid generating dust during this process.

Solutions containing PluriSIn 1 should be collected in a separate, labeled hazardous liquid
waste container. Do not mix with other incompatible waste streams.

. Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

Ensure the container is tightly sealed to prevent leaks or spills.
. Waste Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor.

The Safety Data Sheet (SDS) for PluriSIn 1 advises to "Transfer to a chemical waste
container for disposal in accordance with local regulations.”[1] It is imperative to follow these
local mandates.

Provide the waste disposal contractor with a complete and accurate description of the waste,
including the name "PluriSIn 1" and its CAS number (91396-88-2).

. Spill Management:

In the event of a spill, avoid breathing dust.
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o Wear appropriate PPE and contain the spill using an inert absorbent material (e.qg.,
vermiculite, sand).

o Collect the absorbed material and place it in the designated hazardous waste container.
o Clean the spill area thoroughly with a suitable solvent and then with soap and water.

PluriSIn 1 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PluriSin 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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